Cas no 2225171-52-6 (4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid)

• Product Name: 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid
• CAS No: 2225171-52-6
• MF: C₈H₆BClN₂O₂S
• MW: 240.47
• CID: 5144328
• PubChem ID: 133555420
• Update Time: 2025-06-20

4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid
• Boronic acid, B-[4-chloro-2-(3-thienyl)-5-pyrimidinyl]-
• (4-Chloro-2-(thiophen-3-yl)pyrimidin-5-yl)boronic acid
• 2225171-52-6

• Inchi： 1S/C8H6BClN2O2S/c10-7-6(9(13)14)3-11-8(12-7)5-1-2-15-4-5/h1-4,13-14H
• InChI Key： SWFPLYAEJGQDRR-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(C2C=CSC=2)N=C1Cl)(O)O

Computed Properties

• Exact Mass: 239.9931565g/mol
• Monoisotopic Mass: 239.9931565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Additional information on 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid

Introduction to 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid (CAS No. 2225171-52-6)

4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid, identified by the CAS number 2225171-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, which is a heterocyclic aromatic organic compound comprising six carbon atoms and two nitrogen atoms. The presence of a boronic acid functional group at the 5-position and a chloro substituent at the 4-position, along with a thiophene ring at the 2-position, imparts unique reactivity and potential biological activity. The structure of this compound makes it a valuable intermediate in synthetic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The thienyl moiety in 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid contributes to its electronic properties and can influence its interactions with biological targets. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The pyrimidine core is also a common scaffold in many pharmacologically active compounds, further enhancing the potential therapeutic applications of this molecule. The boronic acid group at the 5-position is particularly significant as it facilitates its use in palladium-catalyzed coupling reactions, enabling the efficient synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds for medicinal applications. The structural features of 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid make it an attractive candidate for further exploration in drug discovery. Specifically, the combination of the chloro and thiophene substituents may modulate binding interactions with biological targets, while the boronic acid group allows for facile functionalization via cross-coupling reactions. This flexibility has led to its incorporation in various synthetic strategies aimed at generating novel bioactive molecules.

One of the most compelling aspects of 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid is its utility as a building block in the synthesis of more complex heterocyclic systems. The pyrimidine ring is a privileged scaffold in medicinal chemistry due to its prevalence in natural products and approved drugs. By modifying the substituents on this core structure, researchers can fine-tune the pharmacological properties of their target compounds. The presence of both chloro and thiophene groups provides multiple sites for further functionalization, allowing for the creation of diverse molecular libraries.

Recent studies have highlighted the importance of boronic acid-containing compounds in drug development. Boronic acids are known for their ability to participate in reversible covalent interactions with biological targets, which can lead to enhanced binding affinity and selectivity. This property has made boronic acids valuable tools in the development of protease inhibitors, particularly those targeting enzymes involved in viral replication and cancer progression. The application of 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid in such contexts could lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation, Suzuki-Miyaura coupling, and protection-deprotection strategies to introduce the desired functional groups at specific positions on the pyrimidine ring. The use of palladium catalysts in cross-coupling reactions is particularly important, as these transformations are highly efficient and scalable for both laboratory and industrial applications.

The versatility of 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid extends beyond pharmaceutical applications. It has also shown promise in agrochemical research, where pyrimidine derivatives are frequently employed as active ingredients in pesticides and herbicides. The structural motifs present in this compound may contribute to its ability to interact with biological targets in plants and pests, making it a valuable candidate for developing next-generation crop protection agents.

In conclusion, 4-Chloro-2-(3-thienyl)pyrimidine-5-boronic acid (CAS No. 2225171-52-6) represents a fascinating compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features—comprising a pyrimidine core with chloro, thiophene, and boronic acid substituents—make it an excellent intermediate for synthetic chemistry applications. The ability to participate in cross-coupling reactions further enhances its utility as a building block for more complex molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.